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Compound of Interest

Compound Name: Silver formate

CAS No.: 13126-70-0

Cat. No.: B12646146

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal protocols for Silver formate
(CHAgO₂). Given its extreme instability and potential for detonation, strict adherence to these

procedures is critical to ensure laboratory safety. Silver formate is a light-sensitive and

thermally unstable compound that can decompose violently.

Key Safety Information
Silver formate is a hazardous chemical with the following primary concerns:

Explosive Instability: The compound is highly unstable and may detonate when subjected to

heat, mechanical shock, or even spontaneously while standing.[1] It has been known to

explode upon heating above 95°C.[1]

Light Sensitivity: Like many silver salts, it decomposes in the presence of strong light.[1][2]

Health Hazards: It may cause skin, eye, and respiratory irritation.[3][4] Prolonged exposure

to silver compounds can lead to argyria, a permanent blue-gray discoloration of the skin.[3]
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Environmental Hazard: Silver formate is very toxic to aquatic life with long-lasting effects.[4]

[5]

Quantitative Data Summary
The following table summarizes key quantitative data for Silver formate and its exposure

limits.

Property Value Source(s)

Physical Properties

Molar Mass 152.886 g/mol [1]

Appearance Colorless white solid [1]

Density 4.25 g/cm³ (at 20 °C) [1]

Melting Point
95 °C (203 °F; 368 K)

(decomposes)
[1]

Solubility
Insoluble in water and organic

solvents
[1]

Exposure Limits (as Ag)

NIOSH REL (TWA) 0.01 mg/m³ [6]

OSHA PEL (TWA) 0.01 mg/m³ [4][6]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Silver formate.

Eye Protection: Wear chemical safety goggles or safety glasses with side shields.[7][8] An

eyewash station must be readily accessible.[4][6]

Hand Protection: Use chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[7]

[9] Always inspect gloves before use and wash hands thoroughly after handling.[7]
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Body Protection: A lab coat, overalls, or other protective clothing is required to prevent skin

contact.[9][10] For tasks with a higher risk of splashing, a PVC apron is recommended.[7]

Respiratory Protection: All handling of solid Silver formate should be performed in a certified

chemical fume hood to minimize dust inhalation. If a fume hood is not available or ventilation

is insufficient, a NIOSH-approved respirator with a high-efficiency particulate filter (N100,

R100, or P100) must be used.[6][8][10]

Step-by-Step Handling and Storage Protocol
Receiving and Storage:

Inspect: Upon receipt, visually inspect the container for any signs of damage or leaks,

ensuring it is clearly labeled.[7]

Store Immediately: Store the container in a cool, dry, dark, and well-ventilated area.[4][8][11]

Storage temperatures should be kept low.[2]

Isolate: Keep away from heat, open flames, and ignition sources.[3][8] Store separately from

incompatible materials like strong oxidizing agents, acids, and bases.[8][12]

Limit Storage Time: Silver formate's instability means it should not be stored for extended

periods.[1]

Handling and Use:

Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Post warning signs indicating the material's explosive nature.

Avoid Dust: Handle the solid carefully to minimize dust generation.[4][7][13] Do not use

compressed air for cleaning surfaces where dust may have settled.[4]

Use Appropriate Tools: Use non-sparking tools for handling.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[13][14] Wash hands and

face thoroughly after working with the substance.
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Experimental Protocol: Preparation of Silver Formate
This compound is typically prepared in situ due to its instability. The following is a summarized

methodology based on established procedures.[1][2]

Pre-cool Reagents: Chill a slurry of silver carbonate in distilled water to 0°C or lower.[2]

Reaction: While vigorously stirring, slowly add a stoichiometric amount of formic acid to the

chilled silver carbonate slurry. The reaction should be maintained at a low temperature

(preferably 0°C to -15°C).[2]

Precipitation: After the reaction is complete, add a water-miscible organic solvent like

acetone to precipitate the Silver formate.[2]

Isolation: Separate the precipitate from the liquid, wash it with the organic solvent, and dry it

under a vacuum in a desiccator shielded from light.[2]

Step-by-Step Disposal Plan
All Silver formate waste is considered hazardous and must be disposed of accordingly.

Label Waste: Collect all waste material, including contaminated PPE and empty containers,

in a clearly labeled, sealed container.[3] Do not mix with other waste.

Destruction Protocol: The recommended method for safe destruction is controlled

decomposition.

Carefully place the Silver formate waste in a suitable container that can be heated.

Add water to fully submerge the material.

Gently heat the mixture. The Silver formate will decompose into silver nanoparticles,

carbon dioxide, and hydrogen.[1] This process must be conducted in a fume hood and

behind a blast shield due to the risk of detonation.

Recycle/Dispose: The resulting silver particles can be collected for recycling.[1]
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Professional Disposal: Contact a licensed professional waste disposal service for final

disposal of the treated waste and any unused product, in accordance with local, state, and

federal regulations.[3][4] Do not pour waste into drains or waterways.[3][5]

Emergency and First-Aid Plan
In Case of a Spill:

Evacuate: Evacuate all non-essential personnel from the immediate area.[4][15]

Control Ignition Sources: Eliminate all flames, sparks, and other sources of ignition.[3]

Ventilate: Ensure the area is well-ventilated.

Clean-up: Wearing full PPE, carefully sweep up the spilled solid. Avoid actions that create

dust.[3] Collect the material in a sealed container for disposal.[3]

Decontaminate: Wash the spill site after the material has been removed.[12]

First-Aid Measures:

Inhalation: Immediately move the exposed individual to fresh air.[13][16] If breathing is

difficult, administer oxygen. If breathing has stopped, perform artificial respiration. Seek

immediate medical attention.[16]

Skin Contact: Immediately remove all contaminated clothing.[5][16] Flush the affected skin

gently with soap and large amounts of water for at least 15-20 minutes.[5][13] Seek medical

advice if irritation persists.[13]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[13][14] Remove contact lenses if it is safe to do so.[13] Seek

immediate medical attention from an ophthalmologist.[5]

Ingestion: Do NOT induce vomiting.[13] Have the person rinse their mouth thoroughly with

water and then drink a few sips of water.[13] Never give anything by mouth to an

unconscious person.[13] Seek immediate medical attention.[16]
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Mandatory Visualization
The following diagram illustrates the standard workflow for handling Silver formate, from

acquisition to final disposal, highlighting critical safety checkpoints.
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Safe handling workflow for Silver formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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